N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-(2-furylmethyl)urea

• IUPAC Name: 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-3-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C16H16ClN3O2/c17-12-3-4-15-14(8-12)11(9-19-15)5-6-18-16(21)20-10-13-2-1-7-22-13/h1-4,7-9,19H,5-6,10H2,(H2,18,20,21)
• InChI Key: NDBUYXOAZVGNOK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)NCCC2=CNC3=C2C=C(C=C3)Cl
• Molecular Formula: C16H16ClN3O2
• Molecular Weight: 317.77 g/mol

Description

N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-(2-furylmethyl)urea is a useful research compound. Its molecular formula is C16H16ClN3O2 and its molecular weight is 317.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.0931045 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Biological Activity

Chemical synthesis plays a crucial role in the development of new compounds with potential biological activities. For example, novel derivatives of N-{5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas have been synthesized, showing promising activity as plant growth regulators (Song Xin-jian, Gong Xian-sheng, & W. Sheng, 2006). This indicates the potential for similar chemical structures, such as N-[2-(5-chloro-1H-indol-3-yl)ethyl]-N'-(2-furylmethyl)urea, to be explored for their applications in agriculture or as bioactive molecules.

Molecular Structure and Properties

The study of molecular structures, such as N 2-[1-(2-Hydroxyphenyl)ethylidene]-N 2′-(1H-indol-3-ylmethylene)carbonic dihydrazide, provides insights into the biological activity and interaction of compounds. The structural analysis of these molecules reveals their potential for forming hydrogen bonds and other interactions, crucial for their biological activities (S. M. Saharin, Hapipah Mohd Ali, W. Robinson, & A. Mahmood, 2008). These insights are valuable for understanding the potential applications of this compound in scientific research.

Antiviral Properties

Research on Thiophenoyl-, Furoyl- and Pyrroylureas has uncovered their antiviral properties, demonstrating the potential for urea derivatives in medical and pharmaceutical applications (D. G. O'sullivan & A. Wallis, 1975). This highlights the possibility of exploring this compound for similar applications, particularly in the development of new antiviral agents.

Environmental and Health Impact

The presence of urethane, a related compound, in foods and beverages has been studied for its health impact, showing the importance of monitoring and controlling such compounds in consumer products (J. Weber & V. I. Sharypov, 2009). Although this research focuses on ethyl carbamate, the environmental and health implications of related compounds, including this compound, merit consideration in scientific research and regulatory policies.